Cas no 128426-84-6 (Ethyl 3-hydroxy-2,4,5-trifluorobenzoate)

• Product Name: Ethyl 3-hydroxy-2,4,5-trifluorobenzoate
• CAS No: 128426-84-6
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD02258868
• CID: 1222569
• PubChem ID: 15023779
• Update Time: 2025-04-20

Ethyl 3-hydroxy-2,4,5-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,5-trifluoro-3-hydroxy-, ethyl ester
• ethyl 2,4,5-trifluoro-3-hydroxybenzoate
• AKOS009513283
• F89677
• SCHEMBL7813719
• ETHYL 3-HYDROXY-2,4,5-TRIFLUOROBENZOATE
• ethyl 2,4,5-trifluoro-3-hydroxy-benzoate
• 128426-84-6
• MFCD02258868
• JYEZWXDCOOQHTP-UHFFFAOYSA-N
• Ethyl 3-hydroxy-2,4,5-trifluorobenzoate

• MDL： MFCD02258868
• Inchi： 1S/C9H7F3O3/c1-2-15-9(14)4-3-5(10)7(12)8(13)6(4)11/h3,13H,2H2,1H3
• InChI Key： JYEZWXDCOOQHTP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(=O)OCC)F)F)O

Computed Properties

• Exact Mass: 220.03471
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 291.0±40.0 ºC (760 Torr),
• Flash Point: 129.8±27.3 ºC,
• Solubility: Almost insoluble (0.081 g/l) (25 º C),
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters